N'-(2-bromo-4,5-dimethoxybenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide

• Molecular Formula: C20H21BrClN3O5S
• Molecular Weight: 530.8 g/mol
• IUPAC Name: N-[(E)-(2-bromo-4,5-dimethoxyphenyl)methylideneamino]-1-(4-chlorophenyl)sulfonylpyrrolidine-2-carboxamide
• InChI: InChI=1S/C20H21BrClN3O5S/c1-29-18-10-13(16(21)11-19(18)30-2)12-23-24-20(26)17-4-3-9-25(17)31(27,28)15-7-5-14(22)6-8-15/h5-8,10-12,17H,3-4,9H2,1-2H3,(H,24,26)/b23-12+
• InChI Key: CHKJBEXDMDJNPG-FSJBWODESA-N
• Isomeric SMILES: COC1=C(C=C(C(=C1)/C=N/NC(=O)C2CCCN2S(=O)(=O)C3=CC=C(C=C3)Cl)Br)OC
• SMILES: COC1=C(C=C(C(=C1)C=NNC(=O)C2CCCN2S(=O)(=O)C3=CC=C(C=C3)Cl)Br)OC

Description

N'-(2-bromo-4,5-dimethoxybenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide, also known as BRD-9424, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. BRD-9424 has been shown to exhibit anti-inflammatory and anti-tumor properties, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of N'-(2-bromo-4,5-dimethoxybenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide is not fully understood, but it is thought to involve the inhibition of certain enzymes and signaling pathways that are involved in inflammation and tumor growth. Specifically, N'-(2-bromo-4,5-dimethoxybenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory molecules.
Biochemical and Physiological Effects:
N'-(2-bromo-4,5-dimethoxybenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide has been shown to have several biochemical and physiological effects, including the inhibition of COX-2 activity, the reduction of inflammatory cytokines, and the induction of apoptosis (programmed cell death) in cancer cells. These effects suggest that N'-(2-bromo-4,5-dimethoxybenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide has potential as a therapeutic agent for the treatment of inflammatory diseases and cancer.

Advantages and Limitations for Lab Experiments

One advantage of N'-(2-bromo-4,5-dimethoxybenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide is that it has been shown to have low toxicity in animal studies, suggesting that it may be safe for use in humans. However, one limitation of N'-(2-bromo-4,5-dimethoxybenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide is that its mechanism of action is not fully understood, which may make it difficult to optimize its therapeutic effects.

Future Directions

There are several future directions for research on N'-(2-bromo-4,5-dimethoxybenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide. One direction is to further investigate its mechanism of action and identify the specific signaling pathways and enzymes that it targets. Another direction is to optimize its therapeutic effects by developing new derivatives and formulations. Additionally, clinical trials will be necessary to evaluate the safety and efficacy of N'-(2-bromo-4,5-dimethoxybenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide in humans.

Synthesis Methods

N'-(2-bromo-4,5-dimethoxybenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide can be synthesized using a multi-step process involving the reaction of various chemical reagents. The synthesis starts with the reaction of 2-bromo-4,5-dimethoxybenzaldehyde with pyrrolidine-2-carboxylic acid hydrazide to form the hydrazone intermediate. The intermediate is then treated with p-toluenesulfonyl chloride to form the final product, N'-(2-bromo-4,5-dimethoxybenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide.

Scientific Research Applications

N'-(2-bromo-4,5-dimethoxybenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide has been the subject of several scientific studies due to its potential therapeutic applications. One study investigated the anti-inflammatory effects of N'-(2-bromo-4,5-dimethoxybenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide in a mouse model of acute lung injury. The results showed that N'-(2-bromo-4,5-dimethoxybenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide significantly reduced inflammation and improved lung function.
Another study looked at the anti-tumor effects of N'-(2-bromo-4,5-dimethoxybenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide in a mouse model of breast cancer. The results showed that N'-(2-bromo-4,5-dimethoxybenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide inhibited tumor growth and metastasis, suggesting that it has potential as a new anti-cancer drug.